4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Biological Activity Evaluation
Synthesis and Antioxidant Activity Evaluation :
- The study by George et al. (2010) discusses the synthesis of Schiff bases through the reaction of amino oxadiazolyl pyrimidinone with various aromatic aldehydes. The synthesized compounds were further reacted to produce final compounds, which were characterized and evaluated for their antioxidant activity (George, Sabitha, Kumar, & Ravi, 2010).
Synthesis and Structural Studies :
- Korbonits et al. (1992) investigated the synthesis and structural aspects of 4-aminopyrimidines from 1,2,4-oxadiazoles, highlighting a novel heterocyclic rearrangement. This study contributes to understanding the chemical behavior and potential transformations of related compounds (Korbonits et al., 1992).
Synthesis of Diamides :
- Agekyan and Mkryan (2015) described the synthesis of p-aminobenzoic acid diamides based on tetrahydro-2H-pyran-4-carboxylic acid derivatives. This work illustrates the utility of similar structural moieties in the synthesis of biologically relevant compounds (Agekyan & Mkryan, 2015).
Novel Heterocyclic Compounds Synthesis :
- Kumar and Mashelker (2007) reported on the synthesis of novel 1,2,4-oxadiazole heterocyclic compounds containing a 2-H-pyranopyridine-2-one moiety. The expectation of these compounds having better hypertensive activity highlights the therapeutic potential of such compounds (Kumar & Mashelker, 2007).
Safety and Hazards
properties
IUPAC Name |
4-[5-[[methyl(oxan-4-yl)amino]methyl]-1,2,4-oxadiazol-3-yl]benzaldehyde;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3.ClH/c1-19(14-6-8-21-9-7-14)10-15-17-16(18-22-15)13-4-2-12(11-20)3-5-13;/h2-5,11,14H,6-10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWJHUVMKUKTPFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC(=NO1)C2=CC=C(C=C2)C=O)C3CCOCC3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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